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Compound of Interest

Compound Name: R1498

Cat. No.: B15494717 Get Quote

Crucial Safety Notice: The identifier "R1498" is associated with multiple products, including

laboratory chemicals and equipment. Proper identification is the first and most critical step for

ensuring safe disposal. This guide provides detailed procedures for two common laboratory

chemicals identified as R1498. Please verify the product you are using against the information

below before proceeding.

Option 1: R1498 as PerkinElmer 1X Plus
Amplification Diluent (Product Number: FP1498)
This product is classified as a reproductive toxin.[1] All materials contaminated with this

substance should be treated as hazardous waste.[2]
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Parameter Information Citations

GHS Hazard Statements
H360: May damage fertility or

the unborn child.
[1]

GHS Signal Word Danger [1]

GHS Hazard Pictograms GHS08 (Health Hazard) [1]

Key Precautionary Statements

P201: Obtain special

instructions before use. P202:

Do not handle until all safety

precautions have been read

and understood. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P308+P313: IF

exposed or concerned: Get

medical advice/attention.

P405: Store locked up. P501:

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

[1]

Personal Protective Equipment

(PPE)

Safety glasses with side

shields, chemical-resistant

gloves (material must be

impermeable and resistant to

the product), lab coat. A

suitable respiratory protective

device is recommended.

[1][2]

Storage

Store in a cool, dry place in

tightly closed receptacles.

Store in a designated, locked-

up area.

[1][2]

Experimental Protocol for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.akoyabio.com/wp-content/uploads/2020/03/SDS_FP1498_US_EN.pdf
https://www.akoyabio.com/wp-content/uploads/2020/03/SDS_FP1498_US_EN.pdf
https://www.akoyabio.com/wp-content/uploads/2020/03/SDS_FP1498_US_EN.pdf
https://www.akoyabio.com/wp-content/uploads/2020/03/SDS_FP1498_US_EN.pdf
https://www.akoyabio.com/wp-content/uploads/2020/03/SDS_FP1498_US_EN.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/ReproductiveToxins.docx
https://www.akoyabio.com/wp-content/uploads/2020/03/SDS_FP1498_US_EN.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/ReproductiveToxins.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the step-by-step procedure for the safe disposal of PerkinElmer 1X Plus

Amplification Diluent and associated contaminated materials.

Designated Area: All work with reproductive hazards must be conducted in a designated

area, such as a chemical fume hood or glove box, to minimize exposure.[2][3] The area must

be clearly marked with warning signs.[4]

Personal Protective Equipment (PPE): Before handling the waste, put on all required PPE,

including a lab coat, safety goggles, and chemically compatible gloves.[1] Double gloving is

recommended.[5]

Waste Segregation: Isolate all waste materials containing this substance. This includes

unused product, empty containers, and contaminated labware (e.g., pipette tips, gloves,

bench paper). Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's guidelines.

Containerization:

Liquid Waste: Collect all liquid waste in a designated, leak-proof, and shatter-resistant

container. The container must be compatible with the chemical.

Solid Waste: Place contaminated solids into a separate, clearly labeled, leak-proof

container.

Labeling: Affix a hazardous waste label to each container. The label must include the words

"Hazardous Waste," the full chemical name ("1X Plus Amplification Diluent Waste"), and a

clear indication of the reproductive hazard.[4]

Storage Pending Disposal: Store the sealed waste containers in a designated, secure, and

well-ventilated satellite accumulation area within the laboratory.[2] This area should be away

from drains and incompatible materials.[6]

Collection and Disposal: Arrange for the collection of the waste containers with your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash.

[2][6]
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Disposal Workflow Diagram

Start: Identify R1498
(PerkinElmer Diluent) Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Liquid, Solid, Sharps)

Collect Liquid Waste in
Labeled Hazardous Container

Collect Solid Waste in
Labeled Hazardous Container

Store Sealed Containers in
Designated Satellite Area

Contact EHS for
Waste Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of R1498 (PerkinElmer Diluent).

Option 2: R1498 as AHCOHOL 1498 / 1-Tetradecanol
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This substance, also known as Myristyl Alcohol, is an eye irritant and is very toxic to aquatic life

with long-lasting effects.[7] Proper disposal is essential to prevent environmental

contamination.[7]

Hazard Data Summary
Parameter Information Citations

GHS Hazard Statements

H319: Causes serious eye

irritation. H410: Very toxic to

aquatic life with long lasting

effects.

[7]

GHS Signal Word Warning

GHS Hazard Pictograms
GHS07 (Exclamation Mark),

GHS09 (Environment)

Key Precautionary Statements

P273: Avoid release to the

environment. P280: Wear

protective gloves/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P391: Collect

spillage. P501: Dispose of

contents/container to an

approved waste disposal plant.

[7]

Personal Protective Equipment

(PPE)

Chemical safety goggles,

protective gloves, and

appropriate protective clothing

to prevent skin exposure.

[7][8]

Incompatible Materials
Strong oxidizing agents, acid

anhydrides, acid chlorides.
[7]
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Experimental Protocol for Disposal
This protocol provides step-by-step guidance for the proper disposal of 1-Tetradecanol and its

contaminated materials.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles and chemical-resistant gloves, when handling 1-Tetradecanol waste.[7]

Prevent Environmental Release: All disposal procedures must prioritize preventing release to

the environment.[9] Do NOT allow the chemical or wash water to enter drains or surface

waters.[9]

Spill Management:

Minor Spills: For small spills of solid material, sweep or vacuum up the material and place

it into a suitable, labeled container for disposal.[8][9] Avoid generating dust.[9]

Major Spills: Alert personnel in the area and contact your institution's EHS for guidance.[9]

Waste Segregation: Isolate all waste containing 1-Tetradecanol. This includes unused

product, spill cleanup materials, and contaminated labware.

Containerization: Place the segregated waste into a designated, leak-proof container that is

clearly labeled.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name "1-Tetradecanol" and the environmental hazard symbol.[7][9]

Storage Pending Disposal: Store the sealed waste container in a cool, dry, and well-

ventilated area away from incompatible materials.[7][8]

Collection and Disposal: The ultimate disposal must be handled by an approved waste

disposal plant. Contact your institution's EHS department or a licensed hazardous waste

contractor to arrange for collection and compliant disposal.[9]

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/pdf/1_Tetradecanol_proper_disposal_procedures.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://pim-resources.coleparmer.com/sds/96121.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://www.benchchem.com/pdf/1_Tetradecanol_proper_disposal_procedures.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://www.benchchem.com/pdf/1_Tetradecanol_proper_disposal_procedures.pdf
https://pim-resources.coleparmer.com/sds/96121.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify R1498
(1-Tetradecanol) Waste

Wear Appropriate PPE
(Gloves, Goggles)

Contain Spillage &
Prevent Environmental Release

Collect Waste into
Designated Container

Label as 'Hazardous Waste'
(1-Tetradecanol, Aquatic Hazard)

Store in Secure,
Well-Ventilated Area

Arrange Pickup with EHS/
Licensed Contractor

End: Compliant Disposal
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Caption: Workflow for the safe disposal of R1498 (1-Tetradecanol) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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